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Compound of Interest

Compound Name: 3,7-Dichlorocinnoline

CAS No.: 817209-49-7

Cat. No.: B13129858

Get Quote

Application Note: Analytical Characterization of
3,7-Dichlorocinnoline
Introduction & Significance
3,7-Dichlorocinnoline (CAS: Research Grade/Rare) is a 1,2-benzodiazine derivative. Unlike

its ubiquitous analog 4,7-dichloroquinoline (a precursor to chloroquine), the 3,7-
dichlorocinnoline isomer is a specific research intermediate. It serves as a critical scaffold for

developing kinase inhibitors and antibacterial agents where the N=N bond provides unique

hydrogen bonding acceptor capabilities and altered metabolic stability compared to quinolines.

This guide addresses the challenge of characterizing this less-common isomer, providing a

self-validating analytical strategy to distinguish it from structural isomers (e.g., 4,7-

dichlorocinnoline or quinoline impurities).
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Property Value / Characteristic Notes

Molecular Formula C₈H₄Cl₂N₂

Molecular Weight 199.04 g/mol Monoisotopic mass: 197.975

Appearance
Pale yellow to tan crystalline

solid

Color deepens upon

oxidation/light exposure

Solubility
DMSO, DMF, DCM,

Chloroform

Poorly soluble in water;

sparingly soluble in MeOH

Melting Point
Predicted range:[1][2][3] 140–

160 °C
Depends on crystal habit/purity

LogP (Calc) ~3.2
Lipophilic; retention expected

in RP-HPLC

Structural Identification Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: Confirm regiochemistry of chlorination at positions 3 and 7. Solvent: DMSO-d₆

(preferred for solubility) or CDCl₃.

Predicted ¹H NMR Signature (400 MHz, DMSO-d₆)
The cinnoline core has protons at positions 3, 4, 5, 6, 7, 8.

Substitution: Cl at C3 and C7.

Remaining Protons: H4, H5, H6, H8.
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Proton Multiplicity
Approx.[4][5] Shift
(δ ppm)

Structural Logic

H4 Singlet (s) 8.20 – 8.50

Most deshielded

singlet. Alpha to

N1/N2 system; no

vicinal coupling (H3 is

Cl).

H5 Doublet (d) 7.90 – 8.10 Coupled to H6 (ortho).

H6
Doublet of Doublets

(dd)
7.60 – 7.80

Coupled to H5 (ortho)

and H8 (meta).

H8 Doublet (d) 8.00 – 8.15

Deshielded by N1

lone pair; meta-

coupled to H6.

Critical Validation Check:

Absence of H3: You must NOT see a doublet at ~7.8-8.0 ppm typically associated with H3 in

unsubstituted cinnoline.

H4 Singlet: The presence of a sharp singlet at >8.0 ppm is the diagnostic peak for 3-

substituted cinnolines.

¹³C NMR Key Features
C3-Cl: Quaternary carbon, typically ~145–150 ppm.

C7-Cl: Quaternary carbon, typically ~135–140 ppm.

C4: Methine carbon, intense peak.

Mass Spectrometry (MS)
Objective: Confirm molecular formula and halogen pattern. Method: LC-MS (ESI+) or GC-MS

(EI).
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Isotope Pattern Analysis (Self-Validating Step): For a molecule with two chlorine atoms, the

molecular ion cluster must follow the 9:6:1 intensity ratio.

m/z 199 (M⁺): Base peak (100% relative abundance) - ³⁵Cl/³⁵Cl

m/z 201 (M+2): ~65% relative abundance - ³⁵Cl/³⁷Cl

m/z 203 (M+4): ~10% relative abundance - ³⁷Cl/³⁷Cl

Fragmentation (EI):

Loss of N₂ (m/z -28): Characteristic of cinnolines (retro-Diels-Alder like collapse).

Loss of Cl (m/z -35/37): Formation of radical cation.

Chromatographic Purity Protocol (HPLC)
Objective: Quantify purity >95% for biological assays.

Method Parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm (aromatic) and 320 nm (cinnoline n->π* band).

Gradient Table:
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Time (min) % A % B Phase

0.0 95 5 Equilibration

2.0 95 5 Injection/Hold

12.0 5 95 Gradient Elution

15.0 5 95 Wash

| 15.1 | 95 | 5 | Re-equilibration |

Troubleshooting:

Tailing Peaks: Cinnoline nitrogens can interact with silanols. Use a column with high end-

capping or add 10mM Ammonium Acetate to the aqueous phase.

Visualization of Analytical Logic
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Figure 1: Logical workflow for the structural validation of 3,7-dichlorocinnoline, emphasizing

the critical checkpoints of isotope pattern analysis and NMR regiochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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